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Compound of Interest

Compound Name: (3R)-3-Hydroxyoctanoyl-CoA

Cat. No.: B15548500 Get Quote

Introduction

Acyl-Coenzyme A (acyl-CoA) thioesters are central intermediates in numerous metabolic

pathways, including fatty acid metabolism, the citric acid cycle, and the biosynthesis of lipids.[1]

[2][3] Their levels and composition can provide a snapshot of the metabolic state of cells and

tissues, making them critical biomarkers for studying diseases such as cancer, metabolic

syndrome, and neurodegenerative disorders.[2][3] High-resolution mass spectrometry (HRMS)

coupled with liquid chromatography (LC) has emerged as a powerful tool for the

comprehensive and quantitative analysis of acyl-CoAs.[4][5] This application note provides a

detailed protocol for acyl-CoA profiling using LC-HRMS, aimed at researchers, scientists, and

drug development professionals.

Key Applications

Metabolic Profiling and Pathway Analysis: Comprehensive profiling of acyl-CoA species

provides insights into the activity of various metabolic pathways.[2][6]

Disease Biomarker Discovery: Altered acyl-CoA profiles can serve as potential biomarkers

for early disease detection and monitoring.[2][6]

Pharmacological Studies: Evaluating the effect of drugs on metabolic pathways by

monitoring changes in acyl-CoA levels.[2][6]
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Nutritional Research: Assessing the impact of dietary interventions on cellular metabolism

through the analysis of acyl-CoA profiles.[2]

Experimental Workflow
The overall workflow for acyl-CoA profiling involves sample preparation, LC-HRMS analysis,

and data processing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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